![molecular formula C18H16N2O2 B8540811 2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione CAS No. 69135-69-9](/img/structure/B8540811.png)
2,2'-dimethylspiro[4H-isoquinoline-3,3'-isoindole]-1,1'-dione
Cat. No. B8540811
M. Wt: 292.3 g/mol
InChI Key: FJNZOPLFXFQKSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04107311
Procedure details
A mixture of 9.1 grams (0.0294 mole) of α-(1-hydroxy-2-methyl-3-oxoisoindolin-1-yl)-N-methyl-o-toluamide and 180 milliliters of 2 M sulfuric acid is refluxed for 20 hours. The mixture is cooled and the solid separated by filtration. The solid is then dissolved in methylene chloride and washed twice with water and once with brine. The organic phase is dried over magnesium sulfate, filtered and evaporated in vacuo. The resulting oil is crystallized from ethanol to give 2,2'-dimethyl spiro[isoindolin-1,3'(4'H)-isoquinoline]1',3-dione, m.p. 202° - 203° C.
Name
α-(1-hydroxy-2-methyl-3-oxoisoindolin-1-yl)-N-methyl-o-toluamide
Quantity
9.1 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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O[C:2]1([CH2:13][C:14]2[C:15]([C:20]([NH:22][CH3:23])=[O:21])=[CH:16][CH:17]=[CH:18][CH:19]=2)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4](=[O:11])[N:3]1[CH3:12]>S(=O)(=O)(O)O>[CH3:12][N:3]1[C:2]2([CH2:13][C:14]3[C:15](=[CH:16][CH:17]=[CH:18][CH:19]=3)[C:20](=[O:21])[N:22]2[CH3:23])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4]1=[O:11]
|
Inputs
Step One
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Name
|
α-(1-hydroxy-2-methyl-3-oxoisoindolin-1-yl)-N-methyl-o-toluamide
|
|
Quantity
|
9.1 g
|
|
Type
|
reactant
|
|
Smiles
|
OC1(N(C(C2=CC=CC=C12)=O)C)CC=1C(=CC=CC1)C(=O)NC
|
|
Name
|
|
|
Quantity
|
180 mL
|
|
Type
|
solvent
|
|
Smiles
|
S(O)(O)(=O)=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
is refluxed for 20 hours
|
|
Duration
|
20 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture is cooled
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solid separated by filtration
|
DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
The solid is then dissolved in methylene chloride
|
WASH
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Type
|
WASH
|
|
Details
|
washed twice with water and once with brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic phase is dried over magnesium sulfate
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting oil is crystallized from ethanol
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1C(C2=CC=CC=C2C12N(C(C1=CC=CC=C1C2)=O)C)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
